Cas no 2091004-74-7 (7-Bromo-4-chloro-2-(trifluoromethyl)-1H-benzo[d]imidazole)

• Product Name: 7-Bromo-4-chloro-2-(trifluoromethyl)-1H-benzo[d]imidazole
• CAS No: 2091004-74-7
• MF: C₈H₃BrClF₃N₂
• MW: 299.475030183792
• CID: 5697067
• PubChem ID: 122235444
• Update Time: 2023-10-14

7-Bromo-4-chloro-2-(trifluoromethyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2091004-74-7
• 7-Bromo-4-chloro-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 4-Bromo-7-chloro -2-(trifluoromethyl)-1H-benzimidazole
• 1H-Benzimidazole, 7-bromo-4-chloro-2-(trifluoromethyl)-

• Inchi： 1S/C8H3BrClF3N2/c9-3-1-2-4(10)6-5(3)14-7(15-6)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： CAYLSEZPEBSUFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC(C(F)(F)F)=N2)Cl

Computed Properties

• Exact Mass: 297.91202g/mol
• Monoisotopic Mass: 297.91202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.910±0.06 g/cm3(Predicted)
• Boiling Point: 351.9±42.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)